Ethyl 4-(3-methoxyphenyl)piperidine-3-carboxylate

• CAS No.: 61527-87-5
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: ethyl 4-(3-methoxyphenyl)piperidine-3-carboxylate
• InChI: InChI=1S/C15H21NO3/c1-3-19-15(17)14-10-16-8-7-13(14)11-5-4-6-12(9-11)18-2/h4-6,9,13-14,16H,3,7-8,10H2,1-2H3
• InChI Key: WASBDRMDPDAKPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CNCCC1C2=CC(=CC=C2)OC

Description

Ethyl 4-(3-methoxyphenyl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In the preparation of ethyl 4-(3'-methoxyphenyl)-1-methylpiperidine-3-carboxylate (23), a synthesis of 4-aryl 2-unsubstituted nipecotic acids was developed. In this process modifying a known procedure [cf. C. F. Koelsch, J. of the Am. Chem. Soc., 65:2459 (1943)], 3-methoxybenzaldehyde (18) was converted to the amide ester, ethyl 4-(3'-methoxyphenyl)-2-piperidone-5-carboxylate (21), via standard procedures. Selective reduction of the amide function of 21 was achieved by reaction with trimethyloxonium fluoroborate followed immediately by treatment with NaBH4 in ethanol to yield amino ester, ethyl 4-(3'-methoxyphenyl)piperidine-3-carboxylate (22). Reductive methylation gave the required nipecotate 23 in 48% overall yield from 3-methoxybenzaldehyde (18).

Synthesis routes and methods II

Procedure details